Cas no 2138008-38-3 (2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine)
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
- 2138008-38-3
- 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine
- EN300-1104520
-
- Inchi: 1S/C14H18ClN3/c1-14(2,3)13-16-12-8-10(6-9-4-5-9)7-11(15)18(12)17-13/h7-9H,4-6H2,1-3H3
- InChI Key: IECJLUSBFNAMBR-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=NC(C(C)(C)C)=NN21)CC1CC1
Computed Properties
- Exact Mass: 263.1189253g/mol
- Monoisotopic Mass: 263.1189253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 30.2Ų
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1104520-0.05g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 0.05g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1104520-0.1g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 0.1g |
$653.0 | 2023-10-27 | |
| Enamine | EN300-1104520-0.25g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 0.25g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1104520-0.5g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 0.5g |
$713.0 | 2023-10-27 | |
| Enamine | EN300-1104520-1.0g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 1g |
$743.0 | 2023-06-10 | ||
| Enamine | EN300-1104520-2.5g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 2.5g |
$1454.0 | 2023-10-27 | |
| Enamine | EN300-1104520-5.0g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 5g |
$2152.0 | 2023-06-10 | ||
| Enamine | EN300-1104520-10.0g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 10g |
$3191.0 | 2023-06-10 | ||
| Enamine | EN300-1104520-1g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 1g |
$743.0 | 2023-10-27 | |
| Enamine | EN300-1104520-5g |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine |
2138008-38-3 | 95% | 5g |
$2152.0 | 2023-10-27 |
2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
Recent Advances in the Study of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138008-38-3)
The compound 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138008-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolopyridine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research briefing synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and optimization of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic cyclization techniques, have been employed to achieve higher efficiency and scalability. These efforts are critical for ensuring the compound's availability for further preclinical and clinical evaluations.
Pharmacological investigations have revealed that this compound exhibits potent activity against specific biological targets, particularly in the context of inflammatory and oncological pathways. In vitro assays demonstrate its ability to modulate key enzymes and receptors involved in disease progression, suggesting its potential as a lead compound for drug development. Notably, its selectivity and binding affinity have been characterized using X-ray crystallography and molecular docking studies, providing insights into its interaction with target proteins.
In vivo studies have further validated the therapeutic potential of 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine. Animal models of chronic inflammation and certain cancers have shown promising results, with the compound demonstrating efficacy in reducing disease markers and improving survival rates. These findings underscore its potential as a candidate for further development, though additional studies are needed to address pharmacokinetic and safety profiles.
Despite these advancements, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects require thorough investigation. Researchers are currently exploring structural modifications and formulation strategies to overcome these hurdles, aiming to enhance the compound's drug-like properties.
In conclusion, 2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-a]pyridine represents a promising avenue for therapeutic intervention, with recent studies highlighting its synthetic accessibility, pharmacological activity, and potential clinical applications. Continued research efforts are essential to fully realize its therapeutic potential and address existing challenges in its development.
2138008-38-3 (2-tert-butyl-5-chloro-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)